Graphdiyne chelated AuNPs for ultrasensitive electrochemical detection of tyrosine†
Chemical Communications Pub Date: 2023-10-23 DOI: 10.1039/D3CC04148D
Abstract
Tyrosine (Tyr) is a kind of amino acid that can regulate emotions and stimulate the nervous system, and it is of great importance to realize its ultrasensitive detection. A unique material of graphdiyne chelated AuNPs (GDY@AuNPs) is designed and developed to realize high-performance electrochemical sensing of Tyr. GDY promotes the absorption of Tyr via π–π interaction, and its C![[triple bond, length as m-dash]](https://www.rsc.org/images/entities/char_e002.gif)
C strongly chelates with AuNPs for greatly improved sensitivity. GDY@AuNPs delivers a sensitivity of up to 181.2 μA mM−1 cm−2 and a wide range of 0.1–600 μM, among the best for carbon or AuNPs-based materials for the detection of Tyr. It demonstrates the accurate detection of Tyr in human sweat for potential practical applications.
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Journal Name：Chemical Communications
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